Cas no 1609580-25-7 (3-(Chloromethyl)-1,2,4-thiadiazole)

• Product Name: 3-(Chloromethyl)-1,2,4-thiadiazole
• CAS No: 1609580-25-7
• MF: C₃H₃ClN₂S
• MW: 134.587317705154
• CID: 6303431
• PubChem ID: 53865801
• Update Time: 2024-01-11

3-(Chloromethyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1609580-25-7
• SCHEMBL3510126
• EN300-6982086
• 3-(chloromethyl)-1,2,4-thiadiazole
• 3-(Chloromethyl)-1,2,4-thiadiazole

• Inchi： 1S/C3H3ClN2S/c4-1-3-5-2-7-6-3/h2H,1H2
• InChI Key： MRGSVVWIVHGACT-UHFFFAOYSA-N
• SMILES： ClCC1=NSC=N1

Computed Properties

• Exact Mass: 133.9705470g/mol
• Monoisotopic Mass: 133.9705470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54Ų